Cas no 166187-02-6 (2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-)

• Product name: 2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-
• CAS No: 166187-02-6
• MF: C₅H₁₀N₂O₂
• MW: 130.1451
• CID: 110721
• PubChem ID: 2452257

2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-
• 3-Hydroxypyrrolidine-1-carboxamide
• 2-Pyrrolidinecarboxamide,4-hydroxy-,(2R-trans)-(9CI)
• (2R,4S)-4-hydroxypyrrolidine-2-carboxamide
• SCHEMBL2645580
• 166187-02-6

• Inchi： InChI=1S/C5H10N2O2/c6-5(9)4-1-3(8)2-7-4/h3-4,7-8H,1-2H2,(H2,6,9)
• InChI Key： OJSXAYGYRGXDSQ-UHFFFAOYSA-N
• SMILES： NC(C1NCC(O)C1)=O

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų
• XLogP3: -1.7

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives